Cas no 23044-69-1 (Bersaldegenin)

• Product Name: Bersaldegenin
• CAS No: 23044-69-1
• MF: C₂₄H₃₂O₇
• MW: 432.506688117981
• CID: 257417
• PubChem ID: 185526
• Update Time: 2024-02-29

Bersaldegenin Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,1,3,5,14-tetrahydroxy-19-oxo-, (1b,3b,5b)- (9CI)
• 1β,3β,5,14-Tetrahydroxy-19-oxo-5β-bufa-20,22-dienolide
• Bersaldegenin

• Inchi： 1S/C24H32O7/c1-21-7-4-17-18(5-8-22(29)11-15(26)10-19(27)23(17,22)13-25)24(21,30)9-6-16(21)14-2-3-20(28)31-12-14/h2-3,12-13,15-19,26-27,29-30H,4-11H2,1H3/t15-,16+,17-,18+,19+,21+,22-,23-,24-/m0/s1
• InChI Key： MKAUNYDBGFVIHW-ZYBWNTRQSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)[C@@H](C[C@@H](C[C@]3(CC[C@@H]21)O)O)O

Computed Properties

• Exact Mass: 432.215
• Monoisotopic Mass: 432.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.489
• Boiling Point: 667.1°C at 760 mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.697

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives